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Compound of Interest |

Compound Name: 4-Chloro-3-methylpicolinic acid
CAS No.: 30235-20-2
Cat. No.: B1316708
Get Quote
. J

This technical guide provides a detailed overview of the expected spectroscopic data for the
characterization of 4-Chloro-3-methylpicolinic acid. The information is intended for
researchers, scientists, and professionals in the field of drug development and chemical
analysis. While experimental data for this specific compound is not readily available in public
databases, this document presents predicted data based on the chemical structure and
established principles of spectroscopic analysis.

Chemical Structure

IUPAC Name: 4-Chloro-3-methylpyridine-2-carboxylic acid Molecular Formula: C7HsCINO2
Molecular Weight: 171.58 g/mol

The structure of 4-Chloro-3-methylpicolinic acid, featuring a substituted pyridine ring, is the
basis for the predicted spectroscopic data outlined below.

Predicted Spectroscopic Data

The following tables summarize the anticipated Nuclear Magnetic Resonance (NMR), Infrared
(IR) Spectroscopy, and Mass Spectrometry (MS) data for 4-Chloro-3-methylpicolinic acid.
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Table 1: Predicted ‘H NMR Data

Chemical Shift (5, o . .
Multiplicity Integration Assighment

ppm)
~24-26 Singlet 3H -CHs
~75-7.7 Doublet 1H H-5
~8.5-8.7 Doublet 1H H-6
>10 Broad Singlet 1H -COOH

Solvent: DMSO-ds

Table 2: Predicted **C NMR Data
Chemical Shift (6, ppm) Assignment
~15-20 -CHs
~125-130 C-5
~135-140 C-3
~ 145 - 150 C-4
~ 150 - 155 C-6
~ 160 - 165 C-2
~165-170 -COOH

Solvent: DMSO-ds

Table 3: Predicted IR Spectroscopy Data
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Wavenumber (cm~?) Intensity Assignment
2500-3300 Broad O-H stretch (Carboxylic Acid)
1700-1725 Strong C=0 stretch (Carboxylic Acid)
] C=C and C=N stretching

1550-1600 Medium o )

(Pyridine ring)
1100-1200 Medium C-Cl stretch
1200-1300 Medium C-O stretch

Table 4: Predicted Mass Spectrometry Data

mlz Relative Abundance Assighment

171 High [M]* (with 35Cl)

173 Medium [M+2]* (with 37Cl, ~32% of M)
126 Medium [M-COOH]*

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data for a
solid organic compound like 4-Chloro-3-methylpicolinic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: Dissolve approximately 5-10 mg of 4-Chloro-3-methylpicolinic acid in
about 0.7 mL of a deuterated solvent (e.g., DMSO-ds) in a standard 5 mm NMR tube.

 Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.
e 1H NMR Acquisition:
o Acquire a one-dimensional proton spectrum.

o Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds, spectral width of 12-16
ppm.
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o Process the data with Fourier transformation, phase correction, and baseline correction.

e 13C NMR Acquisition:
o Acquire a one-dimensional carbon spectrum with proton decoupling.

o Typical parameters: 1024 or more scans, relaxation delay of 2-5 seconds, spectral width of
200-250 ppm.

o Process the data similarly to the *H NMR spectrum.

Infrared (IR) Spectroscopy

o Sample Preparation: Prepare a KBr (potassium bromide) pellet by mixing a small amount of
the sample (1-2 mg) with approximately 100-200 mg of dry KBr powder and pressing the
mixture into a thin, transparent disk. Alternatively, Attenuated Total Reflectance (ATR) can be
used with the solid sample directly.

e Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

o Data Acquisition:
o Record a background spectrum of the empty sample compartment or the KBr pellet.
o Record the sample spectrum over a range of 4000-400 cm™1,

o The final spectrum is obtained by ratioing the sample spectrum against the background
spectrum.

Mass Spectrometry (MS)

o Sample Introduction: Introduce a small amount of the sample into the mass spectrometer via
a direct insertion probe or by dissolving it in a suitable solvent for techniques like
Electrospray lonization (ESI).

 lonization: Utilize an appropriate ionization technique, such as Electron lonization (El) for
volatile compounds or ESI for less volatile compounds.
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e Mass Analysis: Analyze the resulting ions using a mass analyzer (e.g., quadrupole, time-of-
flight).

o Data Acquisition: Acquire the mass spectrum, recording the mass-to-charge ratio (m/z) of the
ions and their relative abundances.

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic identification and
characterization of a chemical compound.

Sample Preparation

4-Chloro-3-methylpicolinic Acid

Spectroscopic Analysis

NMR Spectroscopy

(tH, 13C) ¢ IR Spectroscopy | Mass Spectrometry
Data Interpretation
NMR Spectra IR Spectrum Mass Spectrum

Conclusion

Structural Elucidation

Click to download full resolution via product page

A generalized workflow for the spectroscopic analysis of a chemical compound.

 To cite this document: BenchChem. [Spectroscopic Characterization of 4-Chloro-3-
methylpicolinic Acid: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1316708/docs#spectroscopic-characterization-of-4-
chloro-3-methylpicolinic-acid-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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